Cas no 70964-52-2 (methyl 5,7-dibromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate)

• Product Name: methyl 5,7-dibromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate
• CAS No: 70964-52-2
• MF: C₉H₅Br₂NO₄
• MW: 350.948301076889
• CID: 889680
• PubChem ID: 337437
• Update Time: 2025-04-19

methyl 5,7-dibromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,7-dibromo-2-oxo-1,3-benzoxazole-3(2H)-carboxylate
• NSC355371
• AC1L7LPW
• NSC-355371
• methyl 5,7-dibromo-2-oxo-1,3-benzoxazole-3-carboxylate
• 5,7-dibromo-2-oxo-benzooxazole-3-carboxylic acid methyl ester
• 70964-52-2
• DTXSID80320137

• Inchi： 1S/C9H5Br2NO4/c1-15-8(13)12-6-3-4(10)2-5(11)7(6)16-9(12)14/h2-3H,1H3
• InChI Key： DPTPYWSMAZNLIJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OC(N2C(=O)OC)=O)Br

Computed Properties

• Exact Mass: 348.85845
• Monoisotopic Mass: 348.85853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 2.73400